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Compound of Interest

Compound Name: 3,3-Diethyl-2-methylpentane

Cat. No.: B12649785 Get Quote

Essential Safety and Handling Guide for 3,3-Diethyl-
2-methylpentane
This guide provides crucial safety and logistical information for the proper handling and

disposal of 3,3-Diethyl-2-methylpentane in a laboratory setting. The following procedural

steps are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 3,3-Diethyl-2-methylpentane is

provided below.[1][2][3][4][5]
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Property Value Source

Molecular Formula C₁₀H₂₂ [2][3]

Molecular Weight 142.28 g/mol [2][3]

CAS Number 52897-16-2 [2][3]

Boiling Point 174 °C [5]

Appearance Not available

Odor Not available

Solubility Insoluble in water [6]

Hazard Identification and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 3,3-Diethyl-2-methylpentane is not readily

available, it is a flammable alkane and should be handled with the same precautions as similar

chemicals. The primary hazards are flammability and potential for skin and respiratory irritation.

[6][7] Vapors may cause drowsiness and dizziness.[6]

The following table outlines the required PPE for handling 3,3-Diethyl-2-methylpentane,

based on general safety protocols for flammable liquids.[7][8][9][10]
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PPE Category Item Specifications

Eye Protection Safety Goggles or Glasses

Chemical splash goggles are

required when there is a risk of

splashing. Safety glasses with

side shields are the minimum

requirement.[7][10]

Face Shield

To be used in conjunction with

goggles when handling large

quantities or when there is a

significant splash hazard.[7]

[10]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for protection

against solvents and oils.[9]

Ensure gloves are non-

absorbent.[7]

Body Protection Flame-Resistant Lab Coat

Should be made of materials

like polyester or Tyvek to

provide a barrier against

splashes and potential ignition.

[9]

Protective Clothing

Flame-retardant coveralls may

be necessary for larger scale

operations.[7]

Foot Protection Closed-Toe Shoes

Shoes should be made of a

chemical-resistant material.[7]

[11]

Respiratory Protection Respirator

Use a full-face air-purifying

respirator if working in an area

with poor ventilation or when

airborne concentrations are

high.[7][11]
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Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 3,3-
Diethyl-2-methylpentane in a laboratory setting.
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Safe Handling Workflow for 3,3-Diethyl-2-methylpentane

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS) for similar chemicals

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Ground and bond container to prevent static discharge

Proceed to handling

Use non-sparking tools

Dispense chemical carefully, avoiding splashes

Wipe up spills immediately with absorbent material

After use

Dispose of waste in a designated, labeled container

Wash hands thoroughly after handling

Click to download full resolution via product page

Safe Handling Workflow
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Operational and Disposal Plans
Handling and Storage

Ventilation: Always handle 3,3-Diethyl-2-methylpentane in a well-ventilated area, preferably

within a chemical fume hood.[12][13]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[12][13][14] Use non-sparking tools and explosion-proof equipment.[12][13]

Static Discharge: Ground and bond containers when transferring the material to prevent

static electricity buildup.[12][13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[12][13][14]

First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If they feel unwell, seek medical attention.

[12][15]

Skin Contact: If the chemical comes into contact with skin, immediately remove

contaminated clothing and rinse the affected area with plenty of water.[12][13] If skin irritation

occurs, get medical help.[12]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[13]

Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists,

seek medical attention.[13]

Ingestion: If swallowed, do NOT induce vomiting.[12][13] Get emergency medical help

immediately.[12]

Spill and Leak Procedures

Containment: In the event of a spill, remove all sources of ignition.[13] Use an inert

absorbent material, such as sand or earth, to contain the spill.[6]
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Cleanup: Collect the absorbed material and place it in a suitable, closed container for

disposal.[13]

Ventilation: Ensure the area is well-ventilated during and after cleanup.[15]

Disposal

Dispose of 3,3-Diethyl-2-methylpentane and any contaminated materials in accordance

with all applicable federal, state, and local regulations.[12] Waste should be handled by a

licensed professional waste disposal service. Do not dispose of it down the drain or into the

environment.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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